Cas no 71172-25-3 (2,6-Dimethyl-1,4-thioxane)

• Product Name: 2,6-Dimethyl-1,4-thioxane
• CAS No: 71172-25-3
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 567120
• PubChem ID: 231901
• Update Time: 2025-04-19

2,6-Dimethyl-1,4-thioxane Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathiane,2,6-dimethyl-
• 2,6-dimethyl-1,4-oxathiane
• 2,6-dimethyl-[1,4]oxathiane
• AC1L5MP5
• AC1Q2RHE
• AC1Q2RHF
• AC1Q6ZE1
• AG-G-78547
• CTK5D3611
• NSC28720
• DTXSID50282915
• AKOS024428986
• NSC-28720
• 71172-25-3
• 2,6-DIMETHYL-P-THIOXANE
• 2,6-Dimethyl-1,4-thioxane

• Inchi： 1S/C6H12OS/c1-5-3-8-4-6(2)7-5/h5-6H,3-4H2,1-2H3
• InChI Key： OIMWMHIYQYGHIM-UHFFFAOYSA-N
• SMILES： S1CC(C)OC(C)C1

Computed Properties

• Exact Mass: 132.06096
• Monoisotopic Mass: 132.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 186°C at 760 mmHg
• Flash Point: 66.3°C
• Refractive Index: 1.461
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes